Cas no 895004-13-4 (N-(2,4-dimethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
• CAS No: 895004-13-4
• MF: C₁₈H₂₁N₅O₄S
• MW: 403.45544219017
• CID: 6064338
• PubChem ID: 135732020
• Update Time: 2025-05-19

N-(2,4-dimethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
• N-(2,4-dimethoxyphenyl)-2-[(7-oxo-5-propyl-1H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• N-(2,4-dimethoxyphenyl)-2-[(7-oxo-5-propyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• AKOS024654978
• N-(2,4-dimethoxyphenyl)-2-((7-oxo-5-propyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide
• F2513-0514
• 895004-13-4
• N-(2,4-dimethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide
• SR-01000020666-1
• SR-01000020666

• Inchi： 1S/C18H21N5O4S/c1-4-5-11-8-15(24)20-17-21-22-18(23(11)17)28-10-16(25)19-13-7-6-12(26-2)9-14(13)27-3/h6-9H,4-5,10H2,1-3H3,(H,19,25)(H,20,21,24)
• InChI Key： DTAYGMNTMVZTBF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CSC1N2C(NN=1)=NC(=O)C=C2CCC

Computed Properties

• Exact Mass: 403.13142534g/mol
• Monoisotopic Mass: 403.13142534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 133Ų

Additional information on N-(2,4-dimethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide

N-(2,4-Dimethoxyphenyl)-2-({7-Oxo-5-propyl-7H,8H-1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound with CAS No 895004-13-4, known as N-(2,4-dimethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4-triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of sulfonamides and features a complex structure that combines a dimethoxyphenyl group, a triazolo[4,3-a]pyrimidine moiety, and an acetamide functional group. The combination of these structural elements suggests that this compound may exhibit unique pharmacological properties.

Recent studies have highlighted the importance of triazolo[4,3-a]pyrimidine derivatives in drug discovery. These heterocyclic compounds are known for their ability to modulate various biological targets, including kinases and proteases. The presence of the 7-oxo group in the triazolo[4,3-a]pyrimidine ring further enhances the compound's potential to interact with specific enzymatic sites due to its ability to form hydrogen bonds and stabilize transition states.

The dimethoxyphenyl group attached to the acetamide moiety plays a crucial role in modulating the compound's pharmacokinetic properties. Methoxy groups are well-known for their ability to increase lipophilicity and improve absorption across biological membranes. This makes the compound a promising candidate for oral drug delivery systems. Furthermore, the propyl substituent on the triazolo[4,3-a]pyrimidine ring contributes to the molecule's overall flexibility and may enhance its ability to penetrate cellular membranes.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity of compounds like this one with greater accuracy. Using tools such as QSAR (Quantitative Structure–Activity Relationship) modeling and molecular docking studies, scientists have been able to identify key structural features that contribute to the compound's activity. For instance, the sulfur atom in the sulfanyl group is predicted to act as a critical binding site for metalloenzymes, potentially making this compound a valuable lead in anti-inflammatory drug development.

In terms of therapeutic applications, this compound has shown promise in preclinical studies targeting chronic inflammatory diseases such as arthritis and asthma. The anti-inflammatory effects are thought to arise from its ability to inhibit cyclooxygenase (COX) enzymes and modulate cytokine production. Additionally, preliminary data suggest that this compound may also exhibit anti-cancer properties by inducing apoptosis in cancer cells while sparing healthy cells.

The synthesis of N-(2,4-dimethoxyphenyl)-2-{[7-oxo-5-propyl-7H,8H-triazolo[4,3-a]pyrimidin-3-yllsulfanyl}acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the triazolo[4,3-a]pyrimidine ring via cyclization reactions and subsequent functionalization with the dimethoxyphenyl group using coupling agents like HATU or EDCI.

From an environmental standpoint, researchers have also investigated the biodegradability and ecotoxicity of similar compounds. Results indicate that such molecules are generally not persistent in aquatic environments and do not pose significant risks to non-target organisms when used at therapeutic concentrations.

In conclusion, N-(2,4-dimethoxyphenyl)-2-{[7-Oxo...}acetamide represents a cutting-edge advancement in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structure and promising biological profile make it an attractive candidate for further preclinical development.